methyl N-(2-methoxy-5-nitrophenyl)-N-(methylsulfonyl)glycinate

• IUPAC Name: methyl 2-(2-methoxy-N-methylsulfonyl-5-nitroanilino)acetate
• InChI: InChI=1S/C11H14N2O7S/c1-19-10-5-4-8(13(15)16)6-9(10)12(21(3,17)18)7-11(14)20-2/h4-6H,7H2,1-3H3
• InChI Key: GNMKIWWVBIBGNX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])N(CC(=O)OC)S(=O)(=O)C
• Molecular Formula: C11H14N2O7S
• Molecular Weight: 318.31 g/mol
• CAS No.: 831216-37-6

Description

Methyl N-(2-methoxy-5-nitrophenyl)-N-(methylsulfonyl)glycinate is a useful research compound. Its molecular formula is C11H14N2O7S and its molecular weight is 318.3. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

Methyl N-(2-methoxy-5-nitrophenyl)-N-(methylsulfonyl)glycinate is involved in highly diastereoselective reactions, serving as a precursor for optically active amino acid derivatives. These compounds are crucial for synthesizing biologically active molecules. For example, through a sequence involving Nef reactions and methylation, optically active β-hydroxy-α-amino acid and α,β-diamino acid esters are produced in good yields, indicating its utility in preparing compounds with potential pharmaceutical applications (Foresti et al., 2003).

Biological Activity and Applications

In the realm of biological research, derivatives of this compound, such as glucosinolate hydrolysis products, have shown promise due to their potential use in organic synthesis and their biological activities. These compounds, isolated and purified from various plant sources, offer a diverse range of applications, from serving as building blocks in organic synthesis to exhibiting bioactive properties (Vaughn & Berhow, 2004).

Material Science and Analytical Chemistry

The compound and its related derivatives find applications in material science, particularly in the synthesis of complex organic molecules with potential applications in new material development. The detailed characterization and spectroscopic analysis of such compounds provide insights into their electronic structures and properties, laying the groundwork for future innovations in materials science (Khalid et al., 2020).